![molecular formula C14H18ClNOS B5834909 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine](/img/structure/B5834909.png)
1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine (CPMAP) is a chemical compound that has gained increasing attention in the field of scientific research. It is a piperidine derivative that has been synthesized for its potential use as a pharmacological agent.
Mechanism of Action
The exact mechanism of action of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine is not fully understood. However, it is believed to act as a kappa opioid receptor agonist. Kappa opioid receptors are involved in the modulation of pain perception and the reward system. Activation of these receptors can lead to analgesia and a decrease in drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic effects in animal models. It has also been shown to decrease drug-seeking behavior in animal models of addiction. This compound has been shown to have a low toxicity profile, making it a potential candidate for further development as a pharmacological agent.
Advantages and Limitations for Lab Experiments
One advantage of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine is its low toxicity profile, which makes it a safer compound to work with in lab experiments. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine. One direction is to further study its analgesic properties and potential use as a pain medication. Another direction is to study its potential use in the treatment of addiction and withdrawal symptoms. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis for higher yields.
Synthesis Methods
1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine can be synthesized through a multistep process. The first step involves the reaction of 4-chlorobenzyl chloride with thioacetic acid to form 4-chlorobenzylthioacetate. The next step involves the reaction of 4-chlorobenzylthioacetate with 4-methylpiperidine to form this compound. The synthesis of this compound can be optimized for higher yields by modifying the reaction conditions.
Scientific Research Applications
1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine has been studied for its potential use as a pharmacological agent. It has been shown to have analgesic properties in animal models, making it a potential candidate for the development of new pain medications. This compound has also been studied for its potential use in the treatment of addiction and withdrawal symptoms.
Properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-1-(4-methylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNOS/c1-11-6-8-16(9-7-11)14(17)10-18-13-4-2-12(15)3-5-13/h2-5,11H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUHQPVKTQHJMCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CSC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.